Cas no 26484-65-1 (Phenothiazin-5-ium, 3,7-bis[bis(2-hydroxyethyl)amino]-, bromide)

Phenothiazin-5-ium, 3,7-bis[bis(2-hydroxyethyl)amino]-, bromide structure
26484-65-1 structure
Product Name:Phenothiazin-5-ium, 3,7-bis[bis(2-hydroxyethyl)amino]-, bromide
CAS No:26484-65-1
MF:C20H26BrN3O4S
MW:484.407143115997
CID:238358
PubChem ID:71357718
Update Time:2025-04-19

Phenothiazin-5-ium, 3,7-bis[bis(2-hydroxyethyl)amino]-, bromide Chemical and Physical Properties

Names and Identifiers

    • Phenothiazin-5-ium, 3,7-bis[bis(2-hydroxyethyl)amino]-, bromide
    • [7-[bis(2-hydroxyethyl)amino]phenothiazin-3-ylidene]-bis(2-hydroxyethyl)azanium,bromide
    • DTXSID10781772
    • 26484-65-1
    • 7-[BIS(2-HYDROXYETHYL)AMINO]-N,N-BIS(2-HYDROXYETHYL)-3H-PHENOTHIAZIN-3-IMINIUM BROMIDE
    • SCHEMBL4851959
    • Inchi: 1S/C20H26N3O4S.BrH/c24-9-5-22(6-10-25)15-1-3-17-19(13-15)28-20-14-16(2-4-18(20)21-17)23(7-11-26)8-12-27;/h1-4,13-14,24-27H,5-12H2;1H/q+1;/p-1
    • InChI Key: OZVNKJMYJPBVTG-UHFFFAOYSA-M
    • SMILES: [Br-].S1C2C=C(C=CC=2N=C2C=C/C(/C=C12)=[N+](/CCO)\CCO)N(CCO)CCO

Computed Properties

  • Exact Mass: 456.8793
  • Monoisotopic Mass: 483.08274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 599
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 98.97
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